![molecular formula C17H15ClN2O4S2 B2443500 N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide CAS No. 886950-73-8](/img/structure/B2443500.png)
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques . For example, 1H-NMR, 13C-NMR, and IR spectroscopy have been used to confirm the structure of synthesized compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described in the literature . The intermediate compounds were treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques .Scientific Research Applications
Synthetic Applications
Synthesis of Novel Compounds
N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide serves as a key intermediate in the synthesis of a wide range of heterocyclic compounds. For instance, its derivatives have been utilized in the creation of fused thiazolo[3,2-a]pyrimidinones, showcasing its role as a doubly electrophilic building block. This synthetic versatility underscores its importance in medicinal chemistry for the development of new therapeutics (Janardhan et al., 2014).
Biological Applications
Anticancer Activity
Derivatives of this compound have been explored for their anticancer properties. Research indicates that certain thiazolidinones containing the benzothiazole moiety exhibit anticancer activity against a range of cancer cell lines, including leukemia, melanoma, and lung cancer, among others. These findings suggest the compound's potential as a precursor in developing anticancer agents (Havrylyuk et al., 2010).
Antibacterial Agents
The synthesis of N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, which exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria, demonstrates another crucial application. The ability of these compounds to act as effective antibacterial agents highlights the significance of this compound in the development of new antimicrobials (Bhoi et al., 2015).
Mechanism of Action
Target of Action
The compound N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide has been found to have anti-tubercular properties . The primary target of this compound is the DprE1 enzyme , which plays a crucial role in the survival and virulence of Mycobacterium tuberculosis .
Mode of Action
This compound interacts with its target, the DprE1 enzyme, resulting in the inhibition of the enzyme . This interaction disrupts the normal functioning of the enzyme, thereby inhibiting the growth and survival of the Mycobacterium tuberculosis .
Biochemical Pathways
The action of this compound affects the biochemical pathway involving the DprE1 enzyme . The inhibition of this enzyme disrupts the synthesis of arabinogalactan, a key component of the mycobacterial cell wall . This disruption leads to the death of the Mycobacterium tuberculosis .
Pharmacokinetics
The compound’s effectiveness against mycobacterium tuberculosis suggests that it has sufficient bioavailability to reach its target and exert its effects .
Result of Action
The molecular and cellular effects of this compound’s action result in the inhibition of the DprE1 enzyme . This inhibition disrupts the synthesis of arabinogalactan, leading to the death of the Mycobacterium tuberculosis .
Future Directions
The future directions for research on “N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-2-tosylacetamide” and similar compounds could include further exploration of their biological activities, such as their anti-inflammatory and antimicrobial properties . Additionally, molecular docking studies could be conducted to check the three-dimensional geometrical view of the ligand binding to their protein receptor .
properties
IUPAC Name |
N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O4S2/c1-10-3-5-11(6-4-10)26(22,23)9-14(21)19-17-20-15-13(24-2)8-7-12(18)16(15)25-17/h3-8H,9H2,1-2H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOEGYHXHGUKLFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=C(C=CC(=C3S2)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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